Cas no 1795443-80-9 (Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate)

• Product Name: Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate
• CAS No: 1795443-80-9
• MF: C₁₇H₁₃N₃O₄S₃
• MW: 419.497819662094
• CID: 5368522
• Update Time: 2025-08-05

Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate

• Inchi： 1S/C17H13N3O4S3/c1-24-16(21)15-14(6-8-25-15)27(22,23)19-12-5-3-2-4-11(12)13-10-20-7-9-26-17(20)18-13/h2-10,19H,1H3
• InChI Key： RWPWXQVFMUSUKO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=CC=C1C1=CN2C=CSC2=N1)(=O)=O

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.89±0.50(Predicted)

Additional information on Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate

Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-80-9): A Comprehensive Overview

Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-80-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate is composed of a thiophene ring, an imidazothiazole moiety, and a sulfonyl group. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for various chemical and biological studies. The presence of the methyl ester group at the carboxylic acid position further enhances its solubility and bioavailability.

Recent studies have highlighted the potential of Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ymethyl)amino]sulfonyl]-2-thiophenecarboxylate in the treatment of various diseases. One notable application is in the field of cancer research. Researchers have found that this compound exhibits significant antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate effectively suppressed the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway.

In addition to its antitumor properties, Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate has shown promise in the treatment of inflammatory disorders. A study conducted at the University of California, Los Angeles (UCLA), revealed that this compound possesses potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate could be a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a thiophene derivative with an imidazothiazole intermediate followed by sulfonation and esterification steps. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the synthesis process and reduce reaction times.

The biological activity of Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate is not limited to its direct pharmacological effects. Recent research has also explored its potential as a tool for studying cellular processes and signaling pathways. For example, a study published in Biochemical Pharmacology utilized this compound to investigate the role of specific kinases in cellular stress responses. The results indicated that Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ylphenyl)amino]sulfonyl]-2-thiophenecarboxylate can selectively inhibit certain kinases, providing valuable insights into their functions and interactions within complex cellular networks.

In conclusion, Methyl 3-[[(2-imidazo[2,1-b]thiazol-6-ymethyl)amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-80-9) is a multifaceted compound with significant potential in both therapeutic applications and fundamental research. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel treatments for various diseases.